Cas no 62519-06-6 (Ethanone, 2-bromo-1-(methoxyphenyl)-)

• Product Name: Ethanone, 2-bromo-1-(methoxyphenyl)-
• CAS No: 62519-06-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 441822
• Update Time: 2024-01-29

Ethanone, 2-bromo-1-(methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(methoxyphenyl)-

• Inchi： 1S/C9H9BrO2/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5H,6H2,1H3
• InChI Key： GKNCPTLOPRDYMH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1OC)CBr

Computed Properties

• Exact Mass: 227.97857
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1301
• Melting Point: 43-45℃
• Boiling Point: 130℃(1 torr)
• Flash Point: 123.2 °C
• Refractive Index: 1.554
• PSA: 26.3
• LogP: 2.27280

Ethanone, 2-bromo-1-(methoxyphenyl)- Security Information

• Storage Condition：Keep cold